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Compound of Interest

Compound Name: Diammonium EDTA

Cat. No.: B1586234 Get Quote

Technical Support Center: Diammonium EDTA
Dissolution
This technical support guide provides detailed instructions and troubleshooting advice for

dissolving diammonium ethylenediaminetetraacetic acid (diammonium EDTA) powder in

water.

Frequently Asked Questions (FAQs)
Q1: What is diammonium EDTA and what is it used for?

Diammonium EDTA is the diammonium salt of ethylenediaminetetraacetic acid. It is a

chelating agent used to bind metal ions in various applications, including in agriculture as a

micronutrient fertilizer, in water treatment to prevent scale formation, and in industrial cleaning

solutions.[1]

Q2: Is diammonium EDTA soluble in water?

Yes, diammonium EDTA is soluble in water.[2][3]

Q3: Do I need to adjust the pH to dissolve diammonium EDTA?

While the free acid form of EDTA requires significant pH adjustment (to pH 8 or higher) with a

base like sodium hydroxide to dissolve, diammonium EDTA is already a salt and is more
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readily soluble.[4][5] A 1% aqueous solution of diammonium EDTA has a pH of approximately

4.6 to 5.3.[6] Depending on the desired final concentration and application, minor pH

adjustments may be necessary to achieve complete and rapid dissolution.

Q4: What is the molecular weight of diammonium EDTA?

The molecular weight of anhydrous diammonium EDTA is approximately 326.3 g/mol .[1][7] It

may also be available as a hydrate.

Troubleshooting Guide
Issue Possible Cause Solution

Powder is not dissolving or

dissolving very slowly

- The concentration is too

high.- The water temperature

is too low.- Insufficient

agitation.

- Ensure you are not

exceeding the solubility limit.-

Gently warm the water (e.g., to

30-40°C) with constant

stirring.- Use a magnetic stirrer

for continuous and effective

agitation.

Solution is cloudy or hazy

- Incomplete dissolution.-

Presence of insoluble

impurities.

- Continue stirring and gently

heat the solution.- If the

cloudiness persists, filter the

solution through a 0.45 µm or

similar pore size filter paper.

pH of the solution is not at the

desired level

- The inherent pH of the

diammonium EDTA solution.-

Incorrect amount of pH

adjusting agent added.

- Measure the pH of the

solution after the powder has

dissolved.- If necessary, adjust

the pH dropwise with a

suitable acid (e.g., dilute acetic

acid) or base (e.g., dilute

ammonium hydroxide or

potassium hydroxide) until the

target pH is reached.
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While specific quantitative solubility data for diammonium EDTA across a range of

temperatures is not readily available in the search results, the following table summarizes the

general solubility characteristics of EDTA salts.

Solvent Temperature Solubility of EDTA Salts

Water Cold Moderately soluble

Water Warm Highly soluble

Organic Solvents (e.g.,

ethanol, acetone)
Ambient Generally insoluble

Experimental Protocol: Dissolving Diammonium
EDTA
This protocol outlines the steps for preparing a 0.5 M solution of diammonium EDTA.

Materials:

Diammonium EDTA powder (MW: 326.3 g/mol )

Deionized or distilled water

Glass beaker or flask

Magnetic stirrer and stir bar

Graduated cylinder

Weighing scale

pH meter (optional, but recommended)

Dilute ammonium hydroxide or potassium hydroxide (for pH adjustment, if needed)

Procedure:
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Calculate the required mass of diammonium EDTA. To prepare 1 liter of a 0.5 M solution,

you will need: 0.5 mol/L * 326.3 g/mol = 163.15 g

Measure the solvent. Pour approximately 800 mL of deionized or distilled water into a

beaker.

Add the diammonium EDTA powder. Place the beaker on a magnetic stirrer and begin

stirring. Slowly add the weighed diammonium EDTA powder to the vortex of the stirring

water to prevent clumping.

Promote dissolution. Continue stirring. If the powder does not dissolve completely within a

few minutes, you can gently warm the solution to 30-40°C.

Check and adjust the pH (if necessary). Once the powder is mostly dissolved, measure the

pH of the solution. A 1% solution will have a pH of around 4.6-5.3.[6] If your application

requires a different pH, add a suitable base (e.g., dilute ammonium hydroxide) dropwise until

the desired pH is reached.

Bring to final volume. Once the diammonium EDTA is fully dissolved, transfer the solution to

a 1 L graduated cylinder and add deionized or distilled water to reach the final volume of 1

liter.

Mix and store. Transfer the solution to a labeled storage bottle and mix thoroughly. Store at

room temperature unless otherwise specified.

Mandatory Visualization
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Start: Prepare to Dissolve
Diammonium EDTA

Measure ~80% of final
volume of deionized water

Add diammonium EDTA powder
while stirring

Does the powder
dissolve completely?

Gently warm solution
(30-40°C) with stirring

No

Is the pH correct
for your application?

Yes

Adjust pH dropwise
with a suitable base/acid

No

Add water to reach
the final volume

Yes

Troubleshooting:
Cloudy Solution?

End: Solution is Ready

No Filter the solution

Yes

Click to download full resolution via product page

Caption: Workflow for dissolving diammonium EDTA powder in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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